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Compound of Interest

Compound Name: (S)-2-Amino-1-phenylethanol

CAS No.: 56613-81-1

Cat. No.: B3042313

Get Quote

Executive Summary & Compound Identity
(S)-2-Amino-1-phenylethanol (also known as (S)-Phenylethanolamine or (S)-2-Hydroxy-2-

phenylethylamine) is a chiral amino alcohol used extensively in the asymmetric synthesis of

bioactive compounds, including norepinephrine analogues. Its spectroscopic signature is

defined by the interplay between the benzylic hydroxyl group and the primary amine, which

creates distinct patterns in NMR and MS data.
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Parameter Value

IUPAC Name (1S)-2-Amino-1-phenylethanol

CAS Number 56613-81-1 (S-isomer); 7568-93-6 (Racemate)

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Chirality (S)-(+)

Optical Rotation (c=2, Ethanol)

SMILES NCc1ccccc1

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data below reflects the free base in deuterated chloroform (

). Note that the hydroxyl and amine protons are exchangeable and their chemical shifts (

) and peak shapes are highly concentration- and solvent-dependent.

H NMR Data (400 MHz, )
The spectrum is characterized by a distinctive ABX system (or AMX depending on resolution)

formed by the chiral methine proton and the diastereotopic methylene protons.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Context

7.30 – 7.40 Multiplet (m) 5H Ar-H

Phenyl ring

protons (ortho,

meta, para

overlap).

4.65
Doublet of

Doublets (dd)
1H Ph-CH(OH)-

Benzylic

methine.

Couples to non-

equivalent

methylene

protons.

2.98
Doublet of

Doublets (dd)
1H

-CH

H

-NH

Methylene proton

A

(diastereotopic).

2.78
Doublet of

Doublets (dd)
1H

-CH

H

-NH

Methylene proton

B

(diastereotopic).

2.20
Broad Singlet (br

s)
3H -OH, -NH

Exchangeable

protons. Shift

varies (1.5–3.0

ppm) with

concentration/wa

ter.

Expert Insight: In DMSO-

, the exchange rate slows, often resolving the OH proton as a doublet (coupling to the methine)
around
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5.2 ppm, and the

as a broad signal.

C NMR Data (100 MHz, )
Chemical Shift (

, ppm)
Carbon Environment Assignment

142.5 Quaternary Aromatic C-1 (Ipso)

128.5 Aromatic CH C-3, C-5 (Meta)

127.6 Aromatic CH C-4 (Para)

125.9 Aromatic CH C-2, C-6 (Ortho)

73.5 Benzylic Methine Ph-CH(OH)-

48.2 Aliphatic Methylene

-CH

-NH

Mass Spectrometry (MS)
The mass spectrum of (S)-2-Amino-1-phenylethanol is dominated by

-cleavage, a characteristic fragmentation pathway for amino alcohols.

Fragmentation Pathway
The molecular ion (

, m/z 137) is typically weak or absent. The ionization energy preferentially localizes on the
nitrogen lone pair, triggering cleavage of the C-C bond between the benzylic carbon and the
methylene carbon.

Key Fragments:

m/z 30 (Base Peak): The iminium ion

. This is the diagnostic peak for primary amines with an unsubstituted
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-carbon.

m/z 107: The hydroxybenzyl cation

.

m/z 77: The phenyl cation

.

m/z 79: The benzenium ion

.

Fragmentation Logic Diagram

Molecular Ion (M+)
m/z 137

α-Cleavage
(C1-C2 Bond Break)

Iminium Ion
[CH2=NH2]+
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Neutral Radical
[Ph-CH-OH]•

Hydroxybenzyl Cation
[Ph-CH=OH]+

m/z 107

Path B (Minor)

Neutral Radical
•CH2-NH2

Phenyl Cation
[C6H5]+
m/z 77

- CH2O / CO

Click to download full resolution via product page

Caption: Primary fragmentation pathways of (S)-2-Amino-1-phenylethanol under Electron

Impact (EI, 70eV). Path A is favored due to the stability of the nitrogen-containing cation.

Infrared (IR) Spectroscopy
The IR spectrum provides rapid confirmation of the functional groups. Data is typically acquired

via ATR (Attenuated Total Reflectance) or KBr pellet.
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Wavenumber (

)
Vibration Mode Assignment

3350 – 3280 N-H Stretching
Primary amine doublet

(asymmetric/symmetric).

3200 – 3100 O-H Stretching
Broad band, H-bonded

hydroxyl group.

3060 – 3030
C-H Stretching (

)
Aromatic ring protons.

2940 – 2860
C-H Stretching (

)
Aliphatic methylene/methine.

1600, 1495 C=C Ring Stretching Aromatic skeletal vibrations.

1060 C-O Stretching Secondary alcohol.

750, 700 C-H Bending (oop)
Monosubstituted benzene ring

(diagnostic).

Experimental Protocols
Sample Preparation for NMR
To ensure high-fidelity data and avoid H-D exchange broadening:

Solvent Selection: Use

(99.8% D) for routine analysis. Use

if the sample is a salt (e.g., HCl salt) or if OH/NH coupling resolution is required.

Concentration: Dissolve ~10 mg of sample in 0.6 mL of solvent. High concentrations may

shift OH/NH peaks due to intermolecular hydrogen bonding.[1]

Filtration: Filter through a glass wool plug to remove suspended solids which cause line

broadening.
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Chiral Purity Verification (Polarimetry)
Since the spectroscopic methods above (NMR, IR, MS) are achiral, they cannot distinguish

enantiomers.

Method: Dissolve (S)-2-Amino-1-phenylethanol in absolute ethanol to a concentration of

(2 g/100 mL).

Measurement: Measure optical rotation at 20°C using the Sodium D-line (589 nm).

Validation: The specific rotation

must be positive (approx.

to

). A negative value indicates the (R)-enantiomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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